Cas no 2098111-77-2 (3-(But-3-yn-1-yl)-3-fluoroazetidine hydrochloride)

• Product Name: 3-(But-3-yn-1-yl)-3-fluoroazetidine hydrochloride
• CAS No: 2098111-77-2
• MF: C₇H₁₁ClFN
• MW: 163.620344400406
• CID: 5056674
• Update Time: 2025-05-20

3-(But-3-yn-1-yl)-3-fluoroazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-yn-1-yl)-3-fluoroazetidine hydrochloride
• 3-but-3-ynyl-3-fluoroazetidine;hydrochloride
• 3-(But-3-yn-1-yl)-3-fluoroazetidine hydrochloride

• Inchi： 1S/C7H10FN.ClH/c1-2-3-4-7(8)5-9-6-7;/h1,9H,3-6H2;1H
• InChI Key： UYHWIPAFVMSIPL-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCC#C)CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Topological Polar Surface Area: 12

Additional information on 3-(But-3-yn-1-yl)-3-fluoroazetidine hydrochloride

3-(But-3-yn-1-yl)-3-fluoroazetidine hydrochloride

The compound 3-(But-3-yn-1-yl)-3-fluoroazetidine hydrochloride (CAS No: 2098111-77-2) is a fascinating molecule with significant potential in the field of organic synthesis and drug discovery. This compound, characterized by its azetidine ring system, has garnered attention due to its unique structural features and promising applications in medicinal chemistry.

Azetidines, a class of four-membered ring compounds, are known for their rigidity and stability, making them valuable in the design of bioactive molecules. The presence of a fluoro substituent at the 3-position further enhances the compound's electronic properties, potentially influencing its pharmacokinetic profile. Recent studies have highlighted the role of such fluorinated compounds in modulating drug-target interactions, making them attractive candidates for therapeutic development.

The but-3-yn-1-yl group attached to the azetidine ring introduces an alkyne moiety, which is known for its ability to participate in various click chemistry reactions. This feature makes 3-(But-3-yn-1-yl)-3-fluoroazetidine hydrochloride a versatile building block in organic synthesis. Researchers have exploited this property to develop complex molecular architectures with potential applications in materials science and biotechnology.

Recent advancements in synthetic methodology have enabled the efficient synthesis of this compound, leveraging catalytic asymmetric synthesis and transition metal-catalyzed coupling reactions. These methods not only enhance the scalability of production but also improve the stereochemical control, which is crucial for drug development.

In terms of biological activity, 3-(But-3-yn-1-yl)-3-fluoroazetidine hydrochloride has shown promise as a modulator of G-protein coupled receptors (GPCRs). Preclinical studies suggest that it may possess anti-inflammatory and analgesic properties, making it a potential candidate for treating chronic pain conditions. Additionally, its ability to penetrate cellular membranes efficiently could enhance its bioavailability, a critical factor in drug efficacy.

The integration of computational chemistry techniques has further elucidated the molecular interactions of this compound with target proteins. Molecular docking studies have revealed key binding motifs that could be exploited to optimize its pharmacodynamic properties. Such insights are invaluable for guiding iterative rounds of chemical optimization.

Moreover, the hydrochloride salt form of this compound ensures optimal solubility and stability under physiological conditions, which are essential attributes for drug delivery systems. Its compatibility with various formulation techniques makes it suitable for both oral and parenteral administration routes.

In conclusion, 3-(But-3-yn-1-yl)-3-fluoroazetidine hydrochloride (CAS No: 209811177) stands as a testament to the ingenuity of modern organic synthesis and its application in drug discovery. With ongoing research uncovering new facets of its biological activity and synthetic utility, this compound is poised to make significant contributions to the advancement of therapeutic interventions.